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Compound of Interest

Compound Name: Bis(trimethylsilyl) azelaate

Cat. No.: B099416

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
Bis(trimethylsilyl) azelaate. It is intended for use by qualified personnel trained in handling
chemical reagents. A specific Safety Data Sheet (SDS) for Bis(trimethylsilyl) azelaate is not
readily available in public domains. Therefore, the safety and handling recommendations
provided herein are based on the chemical properties of the trimethylsilyl and azelaate
moieties, as well as general safe handling practices for silylated organic compounds. Users
should always perform their own risk assessment before use.

Introduction

Bis(trimethylsilyl) azelaate, also known as bis(trimethylsilyl) nonanedioate, is the trimethylsilyl
ester derivative of azelaic acid. Silylation is a common chemical modification used in organic
synthesis and analytical chemistry to increase the volatility, stability, and solubility of
compounds in nonpolar solvents. This guide provides a comprehensive overview of the known
properties, safety considerations, and handling procedures for Bis(trimethylsilyl) azelaate to
ensure its safe use in a laboratory setting.

Chemical and Physical Properties

The following table summarizes the key chemical and physical properties of Bis(trimethylsilyl)
azelaate.
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Property Value Source

Molecular Formula C15H3204Si2 ChemSrc
Molecular Weight 332.58 g/mol ChemSrc
CAS Number 17906-08-0 ChemSrc

Not specified (likely a liquid or
Appearance ] ) Inferred
low-melting solid)

Boiling Point Not specified
Melting Point Not specified
N Soluble in diverse organic General knowledge of silyl
Solubility ]
solvents. Reacts with water. esters

Safety and Hazard Information

Due to the lack of a specific Safety Data Sheet (SDS), the following hazard information is
inferred from the reactivity of the functional groups present in Bis(trimethylsilyl) azelaate and
from general information on silylating agents.

Potential Hazards

o Moisture Sensitivity: Silyl esters are susceptible to hydrolysis. Contact with water or moisture
will likely lead to the decomposition of the compound, regenerating azelaic acid and
trimethylsilanol. This reaction can be vigorous.

o Skin and Eye Irritation: While no specific data exists for Bis(trimethylsilyl) azelaate, related
silylating agents and dicarboxylic acids can be irritating to the skin and eyes. Direct contact
should be avoided.

 Inhalation: The volatility of Bis(trimethylsilyl) azelaate is not well-documented. However,
inhalation of vapors or aerosols may cause respiratory tract irritation.

¢ Ingestion: The toxicological effects of ingestion are unknown.

First Aid Measures
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Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical
attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Handling and Storage
Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are required.
Hand Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber).
Skin and Body Protection: A lab coat and closed-toe shoes are mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably in a chemical fume hood. If
the potential for aerosol or vapor generation is high, a NIOSH-approved respirator may be
necessary.

Safe Handling Procedures

« Handle Bis(trimethylsilyl) azelaate in a chemical fume hood to minimize inhalation
exposure.

o Keep away from sources of moisture, including atmospheric moisture, to prevent
decomposition.

e Avoid contact with skin, eyes, and clothing.

e Ground all equipment when handling to prevent static discharge, especially if the compound
is flammable (flammability data is not available).
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» Use only non-sparking tools.

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Protect from moisture. Storage under an inert atmosphere (e.g., nitrogen or argon) is
recommended.

» Store away from incompatible materials such as water, strong acids, strong bases, and
strong oxidizing agents.

Experimental Protocols

While specific experimental protocols for the safety and handling of Bis(trimethylsilyl)
azelaate are not published, the following general procedures for handling moisture-sensitive
silylated compounds should be followed.

General Silylation Reaction Work-up

Silylation reactions are common in organic synthesis. The work-up procedure for a reaction
involving Bis(trimethylsilyl) azelaate as a product or reagent would typically involve:

Quenching the reaction with a non-aqueous solvent.

Removal of any solid byproducts by filtration under an inert atmosphere.

Evaporation of the solvent under reduced pressure.

Purification of the product by distillation or chromatography, ensuring all equipment is dry.

Spill and Disposal Procedures

o Spill: In case of a spill, evacuate the area. Wear appropriate PPE. Absorb the spill with a dry,
inert material (e.g., vermiculite, sand, or earth). Collect the absorbed material in a sealed
container for disposal. Do not use water to clean up the spill.

» Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. The compound may be considered hazardous waste.
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Toxicological Information

No specific toxicological studies on Bis(trimethylsilyl) azelaate were found. The toxicity of
dicarboxylic acids, such as azelaic acid, is generally low. However, some dicarboxylic acids can
be harmful if inhaled, swallowed, or absorbed through the skin.[1] The toxicological properties
of the trimethylsilyl moiety in this context are not well-characterized.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Bis(trimethylsilyl)
azelaate in a research environment.
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Caption: Logical workflow for the safe handling of Bis(trimethylsilyl) azelaate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099416#bis-trimethylsilyl-azelaate-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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